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Compound of Interest

Compound Name: 2-(Benzyloxy)isonicotinic acid

Cat. No.: B1291896 Get Quote

CAS Number: 467236-25-5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(benzyloxy)isonicotinic acid, a

heterocyclic building block with potential applications in medicinal chemistry and materials

science. While detailed experimental data on this specific compound is limited in publicly

available literature, this document consolidates the known information and provides a

framework for its synthesis, potential applications, and theoretical experimental workflows.

Physicochemical Properties
2-(Benzyloxy)isonicotinic acid is a derivative of isonicotinic acid, a key structural motif in

various pharmaceuticals. Its physicochemical properties, as gathered from chemical supplier

data, are summarized below.
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Property Value Source

CAS Number 467236-25-5 N/A

Molecular Formula C₁₃H₁₁NO₃ [1][2]

Molecular Weight 229.23 g/mol [1][2]

Appearance Not specified (likely a solid) N/A

Purity Typically ≥95% [3]

Storage Conditions
Sealed in a dry environment at

2-8°C
[1][2]

SMILES Code
OC(=O)C1=CC(OCC2=CC=C

C=C2)=NC=C1
[1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-(benzyloxy)isonicotinic
acid is not readily available in peer-reviewed literature, a plausible synthetic route can be

devised based on known chemical transformations and listed precursors. The most probable

method involves the nucleophilic substitution of 2-chloronicotinic acid with benzyl alcohol.

Proposed Synthetic Pathway
The synthesis is expected to proceed via a nucleophilic aromatic substitution reaction, where

the hydroxyl group of benzyl alcohol, acting as a nucleophile, displaces the chlorine atom on

the 2-position of the isonicotinic acid ring. This reaction is typically facilitated by a base to

deprotonate the benzyl alcohol, increasing its nucleophilicity.
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(CAS: 100-51-6) Base (e.g., NaH, K₂CO₃) Solvent (e.g., DMF, DMSO) Heat (Optional)

Salt Byproduct (e.g., NaCl, KCl)
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Figure 1. Proposed synthesis of 2-(benzyloxy)isonicotinic acid.

Hypothetical Experimental Protocol
The following is a generalized, hypothetical protocol for the synthesis of 2-
(benzyloxy)isonicotinic acid. Researchers should optimize these conditions based on

laboratory-scale experiments.

Materials:

2-Chloronicotinic acid

Benzyl alcohol
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Sodium hydride (NaH) or Potassium carbonate (K₂CO₃)

Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Hydrochloric acid (HCl), 1M solution

Ethyl acetate

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a stirred solution of benzyl alcohol (1.1 equivalents) in anhydrous DMF, add sodium

hydride (1.2 equivalents) portion-wise at 0°C under an inert atmosphere (e.g., nitrogen or

argon).

Allow the mixture to stir at room temperature for 30 minutes.

Add 2-chloronicotinic acid (1.0 equivalent) to the reaction mixture.

Heat the reaction mixture to 80-100°C and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and quench with water.

Acidify the aqueous solution to pH 3-4 with 1M HCl.

Extract the product with ethyl acetate (3 x 50 mL).

Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

Concentrate the solvent under reduced pressure to yield the crude product.

Purify the crude product by recrystallization or column chromatography.

Experimental Workflow
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The general workflow for the synthesis and characterization of 2-(benzyloxy)isonicotinic acid
is outlined below.

Start Reaction Setup Reaction Monitoring (TLC) Aqueous Workup & Extraction Purification (Chromatography/Recrystallization) Characterization (NMR, MS, IR) End

Click to download full resolution via product page

Figure 2. General experimental workflow for synthesis and characterization.

Potential Applications and Biological Relevance
Direct evidence for the biological activity of 2-(benzyloxy)isonicotinic acid is not extensively

documented in current literature. However, its structural similarity to other isonicotinic acid

derivatives suggests its potential as a key intermediate in the synthesis of novel therapeutic

agents.

Isonicotinic acid and its derivatives are known to exhibit a wide range of biological activities,

including antitubercular, anti-inflammatory, and anticancer properties. For example, isoniazid, a

primary drug for tuberculosis treatment, is a derivative of isonicotinic acid. It is plausible that 2-
(benzyloxy)isonicotinic acid could serve as a scaffold for the development of new drugs in

these areas.

Hypothetical Signaling Pathway Involvement
Given the known anti-inflammatory and anticancer activities of some isonicotinic acid

derivatives, one could hypothesize that compounds derived from 2-(benzyloxy)isonicotinic
acid might interact with signaling pathways involved in inflammation and cell proliferation, such

as the NF-κB or MAPK pathways.
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Figure 3. Hypothetical inhibition of the NF-κB signaling pathway.
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Conclusion
2-(Benzyloxy)isonicotinic acid is a chemical building block with significant potential for use in

the synthesis of novel compounds with diverse applications, particularly in the pharmaceutical

industry. While specific data on this compound is scarce, its structural relationship to a well-

established class of bioactive molecules makes it a compound of interest for further research

and development. The proposed synthetic route and workflows in this guide provide a starting

point for researchers to explore the chemistry and potential applications of this compound.

Future studies are warranted to fully characterize 2-(benzyloxy)isonicotinic acid and to

investigate its biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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